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Compound of Interest

Compound Name: 3-(Trifluoromethyl)benzamide

Cat. No.: B157546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 3-
(Trifluoromethyl)benzamide, a key building block in medicinal chemistry and materials

science. This document includes a summary of commercial suppliers, detailed experimental

protocols for its synthesis, and visual representations of relevant chemical processes and

signaling pathways.

Commercial Sourcing of 3-
(Trifluoromethyl)benzamide
3-(Trifluoromethyl)benzamide is readily available from a variety of chemical suppliers. The

purity of the commercially available compound is typically high, often exceeding 98%.

Researchers can procure this chemical in quantities ranging from grams to kilograms, catering

to both small-scale laboratory research and larger-scale drug development needs. Below is a

summary of representative suppliers and their product offerings.
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Supplier
Catalog
Number

Purity
Available
Quantities

CAS Number

Thermo Scientific 10795711 98% 5 g 1801-10-1

Sigma-Aldrich 548146 98% - (Discontinued) 1801-10-1

Matrix Scientific 005389 - 5 g, 25 g, 100 g 1801-10-1

Santa Cruz

Biotechnology
sc-280004 ≥98% - 1801-10-1

Abound Chem - - 5 g -

CookeChem - 98% - 1801-10-1

J & K

SCIENTIFIC

LTD.

- 98% 5 g, 25 g 1801-10-1

Alfa Aesar B20049 98% 5 g 1801-10-1

Energy Chemical - 98% 5 g, 25 g 1801-10-1

Note: Availability and pricing are subject to change. Please consult the suppliers' websites for

the most current information. While some suppliers list CAS 349-97-3, this appears to be for an

isomer and 1801-10-1 is the correct CAS number for 3-(Trifluoromethyl)benzamide.

Physicochemical Properties
Property Value Reference

Molecular Formula C₈H₆F₃NO

Molecular Weight 189.13 g/mol [1]

Melting Point 124-127 °C (lit.) [2]

Appearance White solid [3]

SMILES NC(=O)c1cccc(c1)C(F)(F)F [1]

InChI Key
XBGXGCOLWCMVOI-

UHFFFAOYSA-N
[1]
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Experimental Protocols
The trifluoromethyl group is a valuable pharmacophore in drug discovery due to its ability to

enhance metabolic stability, binding affinity, and lipophilicity.[4] 3-(Trifluoromethyl)benzamide
serves as a crucial intermediate in the synthesis of various pharmaceutically active molecules.

Synthesis of 3-(Trifluoromethyl)benzamide via
Hydrolysis of 3-(Trifluoromethyl)benzonitrile
A common and straightforward method for the preparation of 3-(Trifluoromethyl)benzamide is

the hydrolysis of the corresponding nitrile. The following protocol is a representative example

based on similar documented procedures.

Materials:

3-(Trifluoromethyl)benzonitrile

Sodium hydroxide (NaOH)

Water

Hydrochloric acid (HCl) for neutralization

Suitable organic solvent for extraction (e.g., ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-

(Trifluoromethyl)benzonitrile in an aqueous solution of sodium hydroxide (e.g., 2 M).

Heat the reaction mixture to reflux (approximately 100 °C) and maintain for 2-4 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Acidify the reaction mixture with hydrochloric acid until a white precipitate forms.
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Collect the solid product by vacuum filtration and wash with cold water.

For further purification, the crude product can be recrystallized from a suitable solvent

system (e.g., ethanol/water).

Dry the purified 3-(Trifluoromethyl)benzamide under vacuum to yield a white solid.

Visualization of Key Processes
Chemical Procurement Workflow
The following diagram illustrates a typical workflow for procuring a chemical like 3-
(Trifluoromethyl)benzamide for research purposes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b157546?utm_src=pdf-body
https://www.benchchem.com/product/b157546?utm_src=pdf-body
https://www.benchchem.com/product/b157546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify Need for
3-(Trifluoromethyl)benzamide

Search Chemical
Supplier Databases

Compare Purity,
Quantity, and Price

Select Supplier and
Generate Purchase Order

Internal Approval
Process

Submit Order to
Supplier

Receive and Verify
Shipment (SDS, CoA)

Log into Chemical
Inventory

Store Appropriately

Click to download full resolution via product page

Figure 1. A streamlined workflow for the procurement of laboratory chemicals.
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Synthetic Pathway: Hydrolysis of a Benzonitrile
This diagram outlines the general chemical transformation for the synthesis of a benzamide

from its corresponding benzonitrile precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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